Cas no 2137576-35-1 (4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine)

4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine is a brominated pyrrolidine derivative featuring a substituted phenyl ring and an amine functional group. This compound serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. Its structural framework, combining a rigid pyrrolidine core with a bromophenyl moiety, offers versatility for further functionalization, enabling the development of targeted compounds. The presence of the bromine atom enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating efficient derivatization. The amine group provides a handle for additional modifications, making it useful in medicinal chemistry for designing potential drug candidates. High purity and well-defined stereochemistry ensure reproducibility in research applications.
4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine structure
2137576-35-1 structure
Product Name:4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine
CAS No:2137576-35-1
MF:C11H15BrN2
MW:255.154201745987
CID:6034966
PubChem ID:165795868
Update Time:2025-05-21

4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromophenyl)-3-methylpyrrolidin-3-amine
    • EN300-803734
    • 2137576-35-1
    • 4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine
    • Inchi: 1S/C11H15BrN2/c1-11(13)7-14-6-10(11)8-2-4-9(12)5-3-8/h2-5,10,14H,6-7,13H2,1H3
    • InChI Key: GYNADRYKOVFMTE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1CNCC1(C)N

Computed Properties

  • Exact Mass: 254.04186g/mol
  • Monoisotopic Mass: 254.04186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38Ų

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4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine Related Literature

Additional information on 4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine

4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine: A Comprehensive Overview

4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine (CAS No. 2137576-35-1) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has been extensively studied for its potential applications in drug development and material science. The molecule consists of a pyrrolidine ring substituted with a methyl group at the 3-position and a 4-bromophenyl group at the 4-position, making it a versatile building block for various chemical transformations.

The synthesis of 4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyrrolidine ring, significantly improving yields and reducing reaction times.

One of the most promising applications of 4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine lies in its role as an intermediate in drug discovery. The compound's structure allows for easy functionalization, making it an ideal candidate for exploring new therapeutic agents. For example, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials hold great potential for applications in gas storage, catalysis, and sensing technologies.

Recent research has also highlighted the importance of 4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine in understanding fundamental aspects of organic chemistry. For instance, studies on its reactivity under various conditions have provided valuable insights into the mechanisms of nitrogen-containing heterocycles. This knowledge is crucial for designing more efficient synthetic pathways and predicting the behavior of similar compounds in different chemical environments.

Furthermore, the compound's stability under diverse conditions makes it a reliable choice for large-scale industrial applications. Its resistance to degradation and ability to withstand harsh reaction conditions make it a valuable asset in manufacturing processes where robustness is essential.

In conclusion, 4-(4-Bromophenyl)-3-methylpyrrolidin-3-amine (CAS No. 2137576-35-1) is a multifaceted compound with a wide range of applications across various scientific disciplines. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking innovative solutions to complex problems. As advancements in synthetic methodologies and materials science progress, the potential uses of this compound are expected to expand further, solidifying its position as an indispensable tool in modern chemistry.

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